Cas no 534559-49-4 (1-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-3-(2,2,2-trifluoroacetyl)urea)

• Product Name: 1-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-3-(2,2,2-trifluoroacetyl)urea
• CAS No: 534559-49-4
• Molecular Formula: C₁₂H₉F₃N₄O₄S₂
• Molecular Weight: 394.349469900131
• CID: 6414198
• PubChem ID: 1630745

1-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-3-(2,2,2-trifluoroacetyl)urea Properties

Names and Identifiers

• 1-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}-3-(2,2,2-trifluoroacetyl)urea
• CHEMBL1731452
• 1-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}-3-(2,2,2-trifluoroacetyl)urea
• AB00668465-01
• 2,2,2-trifluoro-N-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamoyl]acetamide
• AKOS002386501
• MLS001178335
• N-(1,3-thiazol-2-yl)-4-({[(trifluoroacetyl)amino]carbonyl}amino)benzenesulfonamide
• Z415678182
• 2,2,2-trifluoro-N-((4-(N-(thiazol-2-yl)sulfamoyl)phenyl)carbamoyl)acetamide
• F0563-0065
• HMS2827A10
• 534559-49-4
• SMR000477733
• AP-906/42709335
• Acetamide, 2,2,2-trifluoro-N-[[[4-[(2-thiazolylamino)sulfonyl]phenyl]amino]carbonyl]-

• InChIKey： GPCKCWTUVLTUHN-UHFFFAOYSA-N
• Inchi： 1S/C12H9F3N4O4S2/c13-12(14,15)9(20)18-10(21)17-7-1-3-8(4-2-7)25(22,23)19-11-16-5-6-24-11/h1-6H,(H,16,19)(H2,17,18,20,21)
• SMILES： C(NC(NC1=CC=C(S(NC2=NC=CS2)(=O)=O)C=C1)=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 394.00173161g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 394.00173161g/mol
• Heavy Atom Count: 25
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 154Ų

Experimental Properties

• pka: 3.68±0.70(Predicted)
• Density: 1.691±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas